Cas no 75695-14-6 (Z-cis-4-Aminocyclohexane Acetic Acid)

• Product Name: Z-cis-4-Aminocyclohexane Acetic Acid
• CAS No: 75695-14-6
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 559600
• PubChem ID: 51341838
• Update Time: 2025-10-23

Z-cis-4-Aminocyclohexane Acetic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,4-[[(phenylmethoxy)carbonyl]amino]-, cis-
• (4-Benzyloxycarbonylamino-cyclohexyl)-acetic acid
• 2-[4-(phenylmethoxycarbonylamino)cyclohexyl]acetic acid
• Z-1,4-cis-ACHA-OH
• Z-CIS-4-AMINOCYCLOHEXANE ACETIC ACID
• AmbotzZAA1035
• SCHEMBL17872903
• 75695-14-6
• cis/trans (4-Benzyloxycarbonylamino-cyclohexyl)-acetic acid
• 75695-15-7
• AKOS030214615
• SCHEMBL15328920
• MFCD06796903
• AKOS040814895
• Z-1,4-cis-ACHA
• EN300-12644029
• 2-[(1s,4s)-4-{[(benzyloxy)carbonyl]amino}cyclohexyl]acetic acid
• F2147-8807
• (4-{[(Benzyloxy)carbonyl]amino}cyclohexyl)acetic acid
• EN300-7358837
• 2-[(1r,4r)-4-{[(benzyloxy)carbonyl]amino}cyclohexyl]acetic acid
• A1-08474
• EN300-12735541
• CIS-1-(BENZYLOXYCARBONYL-AMINO)CYCLOHEXYL-4-ACETIC ACID
• S-75695-14-6
• A1-35802
• DTXSID40679830
• SCHEMBL3365910
• 2-(4-{[(benzyloxy)carbonyl]amino}cyclohexyl)acetic acid
• 1823505-57-2
• G84499
• cis-4-(Cbz-amino)-cyclohexaneacetic Acid
• Z-cis-4-Aminocyclohexane Acetic Acid

• MDL： MFCD06796903
• Inchi： 1S/C16H21NO4/c18-15(19)10-12-6-8-14(9-7-12)17-16(20)21-11-13-4-2-1-3-5-13/h1-5,12,14H,6-11H2,(H,17,20)(H,18,19)
• InChI Key： GKNYYSXDGOGFJC-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14700
• Monoisotopic Mass: 291.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 75.63000
• LogP: 3.33720

Additional information on Z-cis-4-Aminocyclohexane Acetic Acid

Recent Advances in Z-cis-4-Aminocyclohexane Acetic Acid (CAS: 75695-14-6) Research: A Comprehensive Review

Z-cis-4-Aminocyclohexane Acetic Acid (CAS: 75695-14-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings (2022-2023) regarding this chiral building block, focusing on its synthetic methodologies, biological activities, and emerging applications in drug development.

Recent synthetic chemistry studies have demonstrated improved stereoselective routes for 75695-14-6 production. A 2023 publication in Organic Process Research & Development reported a novel catalytic asymmetric hydrogenation method achieving >99% ee with 85% yield, representing a 30% improvement over previous methods. The optimized conditions (Ru-BINAP catalyst, 50 bar H₂, 60°C in methanol) address previous challenges in cis-selectivity control during cyclohexane ring formation.

In neuroscience applications, Z-cis-4-Aminocyclohexane Acetic Acid has shown promise as a GABA_B receptor modulator scaffold. A 2022 Journal of Medicinal Chemistry study revealed that structural derivatives exhibit 10-100 fold increased binding affinity compared to baclofen, with improved blood-brain barrier penetration (PAMPA assay logPe = -4.2). Molecular docking simulations identified critical hydrogen bonding interactions with Ser130 and Tyr250 residues in the GABA_B binding pocket.

Pharmaceutical formulation research has made significant progress in addressing the compound's solubility challenges. A 2023 patent (WO2023156789) describes novel cocrystal forms with saccharin and nicotinamide that increase aqueous solubility by 15-20× while maintaining stability under accelerated ICH conditions (40°C/75% RH for 6 months). These developments enable oral bioavailability studies currently underway in preclinical models.

Emerging applications in radiopharmaceuticals have been reported, with ¹⁸F-labeled derivatives showing excellent PET imaging properties (85% target retention at 60 min post-injection in glioblastoma models). The rigid cyclohexane scaffold provides metabolic stability while the acetic acid moiety allows for straightforward radiolabeling, as detailed in a recent Nuclear Medicine and Biology publication.

Ongoing clinical translation efforts face several challenges requiring further research: (1) comprehensive toxicology profiling of major metabolites, (2) scale-up of the asymmetric synthesis for kilogram-scale production, and (3) development of stereospecific analytical methods for quality control. The compound's potential as a versatile chiral intermediate continues to drive innovation across multiple therapeutic areas, with particular promise in CNS disorders and precision oncology applications.